Cas no 190060-72-1 (4-(Benzyloxy)-2-fluoroaniline)

• Product Name: 4-(Benzyloxy)-2-fluoroaniline
• CAS No: 190060-72-1
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• MDL: MFCD16154834
• CID: 1383812
• PubChem ID: 11499809
• Update Time: 2025-06-10

4-(Benzyloxy)-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Benzyloxy-2-fluoroaniline hydrochloride
• 2-fluoro-4-phenylmethoxyaniline
• SDMVHDKRUHLVKO-UHFFFAOYSA-N
• DB-099542
• MFCD16154834
• BS-21961
• 190060-72-1
• Benzenamine, 2-fluoro-4-(phenylmethoxy)-
• SB77076
• 4-benzyloxy-2-fluoroaniline
• A1-05065
• SCHEMBL519206
• AKOS010943746
• 4-(Benzyloxy)-2-fluoroaniline
• E88065
• DTXSID20467636

• MDL： MFCD16154834
• Inchi： 1S/C13H12FNO/c14-12-8-11(6-7-13(12)15)16-9-10-4-2-1-3-5-10/h1-8H,9,15H2
• InChI Key： SDMVHDKRUHLVKO-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)OCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 253.06709
• Monoisotopic Mass: 217.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 336.4±27.0℃ at 760 mmHg
• Flash Point: 157.2±23.7 °C
• PSA: 35.25
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(Benzyloxy)-2-fluoroaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(Benzyloxy)-2-fluoroaniline

Comprehensive Overview of 4-(Benzyloxy)-2-fluoroaniline (CAS No. 190060-72-1): Properties, Applications, and Industry Trends

4-(Benzyloxy)-2-fluoroaniline (CAS No. 190060-72-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluoroaniline derivative is characterized by its unique molecular structure, combining a benzyloxy group with a fluoro substituent on the aromatic ring. Its chemical formula, C₁₃H₁₂FNO, and molecular weight of 217.24 g/mol make it a versatile intermediate in synthetic chemistry. Researchers frequently search for "4-(Benzyloxy)-2-fluoroaniline synthesis" or "CAS 190060-72-1 applications," reflecting its growing importance in modern organic synthesis.

The compound's physicochemical properties include a melting point range of 85–90°C and moderate solubility in common organic solvents like ethanol, acetone, and dichloromethane. Its fluorescence properties and electron-rich aromatic system make it valuable for designing photoactive materials and molecular probes. Recent studies highlight its role in developing PET (Positron Emission Tomography) tracers, addressing the rising demand for "medical imaging agents" in diagnostic applications. The presence of both electron-donating (benzyloxy) and electron-withdrawing (fluoro) groups enables fine-tuning of electronic properties, a feature highly sought after in "structure-activity relationship (SAR) studies."

In the pharmaceutical sector, 4-(Benzyloxy)-2-fluoroaniline serves as a key building block for small-molecule drug candidates. Its derivatives are explored for potential kinase inhibition and GPCR modulation, aligning with trending topics like "targeted cancer therapies" and "precision medicine." The compound's amine functionality allows for straightforward derivatization, facilitating the synthesis of amides, ureas, and sulfonamides. Industry reports indicate increased interest in "high-value chemical intermediates" as pharmaceutical R&D shifts toward complex molecular architectures.

From an industrial perspective, CAS 190060-72-1 is manufactured under stringent quality controls to meet the standards of Good Manufacturing Practice (GMP). Suppliers emphasize "high-purity fluoroaniline derivatives" to cater to laboratories focusing on high-throughput screening and combinatorial chemistry. Environmental considerations have also spurred innovations in "green synthesis routes" for such compounds, reducing reliance on hazardous reagents. Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are routinely employed for quality verification, addressing the demand for "analytical method validation" in chemical procurement.

Emerging applications of 4-(Benzyloxy)-2-fluoroaniline extend to material science, where it contributes to the development of organic semiconductors and liquid crystal displays (LCDs). The compound's thermal stability and electronic properties align with the growing "flexible electronics" market. Additionally, its incorporation into metal-organic frameworks (MOFs) showcases potential in "gas storage materials"—a hot topic in sustainable technology. Patent literature reveals a steady rise in filings involving fluoroaniline-based innovations, underscoring its commercial relevance.

For researchers sourcing 190060-72-1, considerations include storage conditions (typically 2–8°C under inert atmosphere) and handling precautions to preserve its chemical integrity. The compound's shelf life and stability data are frequently queried, reflecting practical concerns in laboratory settings. Regulatory compliance, such as REACH registration, further ensures its safe use across global markets. As synthetic methodologies advance, "flow chemistry approaches" for 4-(Benzyloxy)-2-fluoroaniline production are gaining traction, offering scalability and reduced waste generation.

In summary, 4-(Benzyloxy)-2-fluoroaniline (CAS No. 190060-72-1) exemplifies the intersection of medicinal chemistry, materials engineering, and industrial innovation. Its multifaceted applications respond to contemporary challenges in drug discovery, renewable energy, and smart materials. With ongoing research into its structure-property relationships, this compound is poised to remain a critical tool for scientists addressing the "grand challenges" of 21st-century chemistry.